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Compound of Interest

Compound Name: Sulfachloropyridazine (sodium)

Cat. No.: B7818969

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography
(HPLC) method with Ultraviolet (UV) detection for the quantitative determination of
Sulfachloropyridazine in various animal feed matrices. The protocol outlines a straightforward
solid-phase extraction (SPE) procedure for sample clean-up, followed by chromatographic
separation on a C18 reversed-phase column. This method is suitable for routine quality control
and regulatory compliance monitoring, offering excellent linearity, accuracy, and precision.

Introduction

Sulfachloropyridazine is a sulfonamide antibiotic used in veterinary medicine to treat and
prevent bacterial infections in livestock.[1] The presence of antibiotic residues in animal feed is
a significant concern for animal health, human food safety, and the potential development of
antimicrobial resistance. Regulatory bodies in many countries have established maximum
residue limits (MRLS) for veterinary drugs in animal feed and food products.[2] Consequently,
sensitive and reliable analytical methods are crucial for the routine monitoring of
Sulfachloropyridazine levels in feed to ensure compliance and safeguard public health. This
application note presents a validated HPLC-UV method for the accurate quantification of
Sulfachloropyridazine in animal feed.

Materials and Methods
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Reagents and Standards

» Sulfachloropyridazine reference standard (=99% purity)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Water (HPLC grade, filtered and deionized)

o Formic acid (88%)

e Ammonium acetate

¢ Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Blank animal feed for matrix-matched calibration

Equipment
o High-Performance Liquid Chromatography (HPLC) system equipped with:

[¢]

Quaternary or Binary pump

o

Autosampler

o

Column oven

[¢]

UV-Vis or Diode Array Detector (DAD)

e Analytical balance

e Centrifuge

e \ortex mixer

e SPE manifold

e pH meter
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e Syringe filters (0.45 pm)

Experimental Protocols
Standard Solution Preparation

Primary Stock Solution (1000 pg/mL): Accurately weigh 25 mg of Sulfachloropyridazine
reference standard and dissolve in a 25 mL volumetric flask with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the
primary stock solution with the mobile phase to achieve concentrations ranging from 0.1 pug/mL
to 10 pg/mL. These solutions are used to construct the calibration curve.

Sample Preparation

e Homogenization: Grind a representative sample of the animal feed to a fine powder.

o Extraction:

o

Weigh 5 g of the homogenized feed sample into a 50 mL polypropylene centrifuge tube.

Add 20 mL of acetonitrile.

[¢]

Vortex for 1 minute and then shake for 30 minutes on a mechanical shaker.

[¢]

[e]

Centrifuge at 4000 rpm for 10 minutes.

e Solid-Phase Extraction (SPE) Clean-up:

[¢]

Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

[e]

Load 5 mL of the supernatant from the extraction step onto the SPE cartridge.

[e]

Wash the cartridge with 5 mL of 20% methanol in water to remove interferences.

o

Elute the Sulfachloropyridazine with 5 mL of acetonitrile.

e Final Sample Preparation:
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o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
o Reconstitute the residue in 1 mL of the mobile phase.

o Filter the reconstituted sample through a 0.45 um syringe filter into an HPLC vial.

HPLC Conditions

The chromatographic analysis is performed using the following parameters:

Parameter Condition

C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5

Column
Hm)
) Isocratic: Acetonitrile and 0.1% Formic Acid in
Mobile Phase
Water (30:70, v/v)
Flow Rate 1.0 mL/min
Injection Volume 20 pL
Column Temperature 30°C
Detection Wavelength 272 nm
Run Time 10 minutes

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

o 2. Determination of sulphachloropyrazine-diaveridine residues by high performance liquid
chromatography in broiler edible tissues - PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Application Note: Quantification of
Sulfachloropyridazine in Animal Feed using HPLC-UV]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7818969#hplc-method-for-
sulfachloropyridazine-quantification-in-animal-feed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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